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Compound of Interest

Compound Name: Hepta-1,4-diyn-3-ol

Cat. No.: B12947957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hepta-1,4-diyn-3-ol, including its
chemical identifiers, physicochemical properties, and a representative synthetic approach. The
information is intended to support research and development activities in the chemical and
pharmaceutical sciences.

Chemical Identification
e IUPAC Name: hepta-1,4-diyn-3-ol[1]

e CAS Number: 1823328-49-9[1]

e Molecular Formula: C7HsO[1]

e Synonyms: hepta-1,4-diyn-3-ol[1]

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of Hepta-1,4-
diyn-3-ol.[1]
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Property Value

Molecular Weight 108.14 g/mol
Exact Mass 108.057514874 Da
XLogP3 0.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Topological Polar Surface Area 20.2 A2

Complexity 159

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Hepta-1,4-diyn-3-ol are not readily
available in the public domain. However, a representative synthetic methodology for a
structurally related compound, hepta-4,6-diyn-1-ol, can provide insight into a potential synthetic
route. This reaction involves a Cadiot-Chodkiewicz coupling, a common method for the
synthesis of asymmetric diynes.

Representative Experimental Protocol (for a related compound):

A plausible synthetic approach for a diyn-ol compound involves the coupling of a terminal
alkyne with a 1-haloalkyne in the presence of a copper(l) salt and an amine base. For Hepta-
1,4-diyn-3-ol, this could involve the coupling of propyne with 1-bromoethynol or a protected
derivative.

A general workflow for such a synthesis is depicted below:
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Caption: A generalized workflow for the synthesis of Hepta-1,4-diyn-3-ol via a Cadiot-
Chodkiewicz coupling reaction.

Biological Activity and Drug Development
Applications

Currently, there is a lack of publicly available data on the specific biological activities, signaling
pathway interactions, or applications of Hepta-1,4-diyn-3-ol in drug development. Further
research would be required to elucidate its pharmacological profile and potential therapeutic
uses.

Logical Relationships in Compound
Characterization

The characterization of a novel or synthesized compound like Hepta-1,4-diyn-3-ol follows a
logical progression of analytical techniques to confirm its identity and purity.
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Caption: A logical workflow for the characterization and purity assessment of a synthesized
chemical entity like Hepta-1,4-diyn-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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